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A comprehensive analysis of the crystallographic and experimental data for 2,6-Dichloro-3-
nitropyridine, a structural analogue of 2,6-Dibromo-3-nitropyridine.

Note to the reader: Extensive searches of crystallographic databases, including the Cambridge
Structural Database (CSD), the Crystallography Open Database (COD), and the Inorganic
Crystal Structure Database (ICSD), yielded no publicly available crystal structure data for 2,6-
Dibromo-3-nitropyridine. This guide therefore presents a detailed analysis of the closely
related analogue, 2,6-Dichloro-3-nitropyridine, for which a complete crystallographic study is
available. The experimental methodologies and structural characteristics detailed herein are
expected to be highly comparable to those of the requested bromo-analogue.

Introduction

Substituted nitropyridines are a critical class of heterocyclic compounds that serve as versatile
building blocks in the synthesis of pharmaceuticals and agrochemicals. Their chemical
reactivity and structural features make them valuable precursors in drug discovery and
materials science. Understanding the precise three-dimensional arrangement of atoms within
these molecules, as provided by single-crystal X-ray diffraction, is paramount for rational drug
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design and the development of new materials with tailored properties. This guide provides a
detailed overview of the synthesis, experimental procedures for crystal structure determination,
and the resulting structural data for 2,6-Dichloro-3-nitropyridine.

Experimental Protocols

The following sections detail the methodologies employed in the synthesis and crystallographic
analysis of 2,6-Dichloro-3-nitropyridine as reported by Fun, H.-K., Arshad, S., Chandrakantha,
B., Isloor, A. M., & Shetty, P. in Acta Crystallographica Section E: Crystallographic
Communications, 2011, E67, 01785.

Synthesis of 2,6-Dichloro-3-nitropyridine

The synthesis of 2,6-Dichloro-3-nitropyridine is achieved through the nitration of 2,6-
Dichloropyridine.[1][2] A summary of the process is as follows:

o Reaction Setup: A mixture of concentrated sulfuric acid (25 ml) and fuming nitric acid (10 ml)
is prepared and cooled to 0 °C.

o Addition of Reactant: 2,6-Dichloropyridine (5 g, 0.033 mol) is added portion-wise to the
cooled acid mixture.

o Reaction Progression: Following the addition, the reaction mixture is heated to 65 °C for a
duration of 2 hours.

o Work-up: After cooling to room temperature, the reaction mixture is quenched by pouring it
over ice water.

« |solation and Purification: The resulting solid precipitate is collected by filtration and dried
under a vacuum. The crude product is then purified by column chromatography using silica
gel (60-120 mesh) with a petroleum ether: ethyl acetate eluent to yield the final product as a
pale yellow solid.

Single-Crystal X-ray Diffraction

Single crystals of 2,6-Dichloro-3-nitropyridine suitable for X-ray diffraction were grown and
analyzed. The data collection and structure refinement procedures are outlined below.[1][2]
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o Data Collection: A suitable single crystal was mounted on a Bruker SMART APEXII DUO
CCD area-detector diffractometer. Data were collected at 296 K using graphite-
monochromated Mo Ka radiation (A = 0.71073 A).

» Structure Solution and Refinement: The structure was solved using direct methods and
refined by full-matrix least-squares on F2. All non-hydrogen atoms were refined
anisotropically. Hydrogen atoms were placed in geometrically calculated positions and
refined using a riding model.

Data Presentation

The crystallographic data for 2,6-Dichloro-3-nitropyridine is summarized in the following tables.
The asymmetric unit of the title compound contains two crystallographically independent

molecules.[1][2]

Table 1: Crystal Data and Structure Refinement
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Parameter Value
Empirical Formula CsH2CI2N202
Formula Weight 192.99
Temperature 296(2) K
Wavelength 0.71073 A
Crystal System Monoclinic
Space Group P2i/c

Unit Cell Dimensions

a 7.9021(8) A
b 19.166(2) A
C 11.0987(9) A
a 90°

B 122.072(5)°
y 90°

Volume 1424.4(2) Az
z 8

Density (calculated) 1.800 Mg/m3
Absorption Coefficient 0.852 mm—1
F(000) 768

Data Collection

Reflections Collected 16845

Independent Reflections 4817 [R(int) = 0.0601]
Refinement

Goodness-of-fit on F? 1.082
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Final R indices [I>2a()] R1 =0.0673, wR2 = 0.1652
R indices (all data) R1 =0.1246, wR2 = 0.1801
Table 2: Selected Bondlengths (&)

Bond Length (Molecule A) Length (Molecule B)
Cl1-C2 1.725(4) 1.724(4)

Cl2-C6 1.723(4) 1.728(4)

N2 - C3 1.467(5) 1.470(5)

01-N2 1.214(4) 1.216(4)

02 - N2 1.221(4) 1.218(4)

N1-C2 1.321(5) 1.321(5)

N1-C6 1.325(5) 1.324(5)

C2-C3 1.401(5) 1.397(5)

C3-C4 1.383(6) 1.385(6)

C4-C5 1.369(6) 1.368(6)

C5-C6 1.381(6) 1.378(6)

Table 3: Selected Bond Angles (°)
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Atoms Angle (Molecule A) Angle (Molecule B)
C6-N1-C2 117.8(3) 118.0(3)
N1-C2-C3 123.4(4) 123.2(4)
N1-C2-Cll 115.1(3) 115.1(3)
c3-c2-cl 121.5(3) 121.7(3)
C4-C3-C2 116.8(4) 117.1(4)
C4-C3-N2 119.5(4) 119.2(4)
C2-C3-N2 123.7(4) 123.7(4)
C5-C4-C3 120.2(4) 120.0(4)
C4-C5-C6 120.1(4) 120.2(4)
N1-C6-C5 121.7(4) 121.5(4)
N1-C6 - CI2 115.0(3) 114.8(3)
C5-C6 - CI2 123.3(3) 123.7(3)
01-N2-02 123.7(4) 123.8(4)
O1-N2-C3 118.5(4) 118.4(4)
02-N2-C3 117.8(4) 117.8(4)

Visualization of Experimental Workflow

The following diagram illustrates the key stages in the synthesis and structural determination of
2,6-Dichloro-3-nitropyridine.
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Synthesis and Crystallographic Workflow
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Conclusion

This technical guide has provided a comprehensive overview of the crystal structure and
experimental protocols for 2,6-Dichloro-3-nitropyridine, a close structural analogue of 2,6-
Dibromo-3-nitropyridine. The presented data, including unit cell dimensions, bond lengths,
and bond angles, offer valuable insights into the molecular geometry and packing of this class
of compounds. The detailed experimental workflows for synthesis and single-crystal X-ray
diffraction serve as a useful reference for researchers in the fields of medicinal chemistry,
materials science, and crystallography. While direct crystallographic data for 2,6-Dibromo-3-
nitropyridine remains elusive in the public domain, the information from its chloro-analogue
provides a robust foundation for understanding its likely structural characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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